4-tolyloxycarbonyl-2-ethyl adenosine monophosphate
4-tolyloxycarbonyl-2-ethyl adenosine monophosphate
Brand Name:
Vulcanchem
CAS No.:
125882-88-4
VCID:
VC0235958
InChI:
InChI=1S/C20H24N5O9P/c1-11-2-4-12(5-3-11)33-14(26)6-7-31-35(29,30)32-8-13-16(27)17(28)20(34-13)25-10-24-15-18(21)22-9-23-19(15)25/h2-5,9-10,13,16-17,20,27-28H,6-8H2,1H3,(H,29,30)(H2,21,22,23)/t13-,16-,17-,20-/m1/s1
SMILES:
CC1=CC=C(C=C1)OC(=O)CCOP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O
Molecular Formula:
C20H24N5O9P
Molecular Weight:
509.4 g/mol
4-tolyloxycarbonyl-2-ethyl adenosine monophosphate
CAS No.: 125882-88-4
Main Products
VCID: VC0235958
Molecular Formula: C20H24N5O9P
Molecular Weight: 509.4 g/mol
CAS No. | 125882-88-4 |
---|---|
Product Name | 4-tolyloxycarbonyl-2-ethyl adenosine monophosphate |
Molecular Formula | C20H24N5O9P |
Molecular Weight | 509.4 g/mol |
IUPAC Name | (4-methylphenyl) 3-[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxypropanoate |
Standard InChI | InChI=1S/C20H24N5O9P/c1-11-2-4-12(5-3-11)33-14(26)6-7-31-35(29,30)32-8-13-16(27)17(28)20(34-13)25-10-24-15-18(21)22-9-23-19(15)25/h2-5,9-10,13,16-17,20,27-28H,6-8H2,1H3,(H,29,30)(H2,21,22,23)/t13-,16-,17-,20-/m1/s1 |
Standard InChIKey | WWPDJOVDMBVAGM-AEVYOOLXSA-N |
Isomeric SMILES | CC1=CC=C(C=C1)OC(=O)CCOP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O |
SMILES | CC1=CC=C(C=C1)OC(=O)CCOP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O |
Canonical SMILES | CC1=CC=C(C=C1)OC(=O)CCOP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O |
Synonyms | 4-tolyloxycarbonyl-2-ethyl adenosine monophosphate 4-tolyloxycarbonyl-2-ethyl AMP RP 53801 RP-53801 |
PubChem Compound | 196793 |
Last Modified | Nov 11 2021 |
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